Cas no 62581-22-0 (Piperidinium, 4-carboxy-1,1-dimethyl-, chloride)
62581-22-0 structure
Product Name:Piperidinium, 4-carboxy-1,1-dimethyl-, chloride
CAS No:62581-22-0
MF:C8H16ClNO2
MW:193.671141624451
CID:439393
PubChem ID:71385007
Update Time:2025-04-19
Piperidinium, 4-carboxy-1,1-dimethyl-, chloride Chemical and Physical Properties
Names and Identifiers
-
- Piperidinium, 4-carboxy-1,1-dimethyl-, chloride
- 1,1-dimethylpiperidin-1-ium-4-carboxylic acid,chloride
- 62581-22-0
- 4-Carboxy-1,1-dimethylpiperidin-1-ium chloride
- DTXSID00807253
-
- Inchi: 1S/C8H15NO2.ClH/c1-9(2)5-3-7(4-6-9)8(10)11;/h7H,3-6H2,1-2H3;1H
- InChI Key: LWVOWEINBAFQJP-UHFFFAOYSA-N
- SMILES: [Cl-].OC(C1CC[N+](C)(C)CC1)=O
Computed Properties
- Exact Mass: 176.9618
- Monoisotopic Mass: 193.0869564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 36.97
Piperidinium, 4-carboxy-1,1-dimethyl-, chloride Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
62581-22-0 (Piperidinium, 4-carboxy-1,1-dimethyl-, chloride) Related Products
- 68947-43-3(1-Methylpiperidine-4-carboxylic acid)
- 87647-06-1(2-(1-methyl-4-piperidyl)acetic acid)
- 280771-97-3(1-(propan-2-yl)piperidine-4-carboxylic acid)
- 162648-33-1(1,4-Dimethylpiperidine-4-carboxylic acid)
- 90204-94-7(1-Ethylpiperidine-4-carboxylic acid)
- 162648-32-0(4-Methyl-4-piperidinecarboxylic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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